Cas no 553621-12-8 (N,4-dibenzylpiperazine-1-carboxamide)
N,4-dibenzylpiperazine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N,4-dibenzylpiperazine-1-carboxamide
-
- MDL: MFCD01259815
N,4-dibenzylpiperazine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163848-1 g |
N-Benzyl(4-benzylpiperazinyl)formamide |
553621-12-8 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB163848-5 g |
N-Benzyl(4-benzylpiperazinyl)formamide |
553621-12-8 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB163848-10 g |
N-Benzyl(4-benzylpiperazinyl)formamide |
553621-12-8 | 10g |
€482.50 | 2023-05-08 | ||
| abcr | AB163848-1g |
N-Benzyl(4-benzylpiperazinyl)formamide; . |
553621-12-8 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB163848-5g |
N-Benzyl(4-benzylpiperazinyl)formamide; . |
553621-12-8 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB163848-10g |
N-Benzyl(4-benzylpiperazinyl)formamide; . |
553621-12-8 | 10g |
€482.50 | 2024-06-10 | ||
| A2B Chem LLC | AI82918-1mg |
N,4-dibenzylpiperazine-1-carboxamide |
553621-12-8 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI82918-5mg |
N,4-dibenzylpiperazine-1-carboxamide |
553621-12-8 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI82918-10mg |
N,4-dibenzylpiperazine-1-carboxamide |
553621-12-8 | >90% | 10mg |
$240.00 | 2024-04-19 |
N,4-dibenzylpiperazine-1-carboxamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on N,4-dibenzylpiperazine-1-carboxamide
Recent Advances in the Study of N,4-Dibenzylpiperazine-1-Carboxamide (CAS: 553621-12-8): A Comprehensive Research Brief
N,4-Dibenzylpiperazine-1-carboxamide (CAS: 553621-12-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its structural properties, biological activity, and potential as a lead compound in drug development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.
One of the key areas of interest in recent studies has been the compound's interaction with various biological targets. Researchers have investigated its binding affinity to specific receptors and enzymes, which could pave the way for its use in treating neurological disorders, inflammatory diseases, and even certain types of cancer. The structural flexibility of N,4-dibenzylpiperazine-1-carboxamide allows for modifications that can enhance its pharmacological properties, making it a versatile candidate for further development.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized computational modeling and in vitro assays to evaluate the compound's efficacy as a modulator of serotonin receptors. The results indicated promising activity, suggesting potential applications in mood disorder therapeutics. Another study, featured in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's role in inhibiting specific inflammatory pathways, which could be leveraged for developing novel anti-inflammatory drugs.
Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on derivatization strategies to improve its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, N,4-dibenzylpiperazine-1-carboxamide (CAS: 553621-12-8) represents a compelling area of research with significant potential for therapeutic innovation. Continued exploration of its mechanisms of action and structural optimization will be critical in unlocking its full clinical potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.
553621-12-8 (N,4-dibenzylpiperazine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)